Cas no 50523-41-6 (Acetic acid, (3,5,5-trimethyl-2-cyclohexen-1-ylidene)-, ethyl ester)

Acetic acid, (3,5,5-trimethyl-2-cyclohexen-1-ylidene)-, ethyl ester structure
50523-41-6 structure
Product Name:Acetic acid, (3,5,5-trimethyl-2-cyclohexen-1-ylidene)-, ethyl ester
CAS No:50523-41-6
MF:C13H20O2
MW:208.296704292297
CID:364725
PubChem ID:305756
Update Time:2025-04-19

Acetic acid, (3,5,5-trimethyl-2-cyclohexen-1-ylidene)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (3,5,5-trimethyl-2-cyclohexen-1-ylidene)-, ethyl ester
    • ethyl 2-(3,5,5-trimethylcyclohex-2-en-1-ylidene)acetate
    • DTXSID70308242
    • 50523-41-6
    • Inchi: 1S/C13H20O2/c1-5-15-12(14)7-11-6-10(2)8-13(3,4)9-11/h6-7H,5,8-9H2,1-4H3
    • InChI Key: UELCIBLKJPZHBR-UHFFFAOYSA-N
    • SMILES: O(CC)C(C=C1C=C(C)CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 208.1464
  • Monoisotopic Mass: 208.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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